2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol
Overview
Description
“2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a selectively protected intermediate, where the anomeric 1-O-hydroxyl group is free .
Molecular Structure Analysis
The molecular formula of “2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol” is C34H36O6 . The exact molecular weight is 540.65 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol involves the protection of D-galactitol with phenylmethyl groups at the 2, 3, 4, and 6 positions. This is followed by the deprotection of the hydroxyl groups to yield the final product.", "Starting Materials": [ "D-galactitol", "Benzyl chloride", "Sodium hydride", "Methanol", "Tetrahydrofuran", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Protection of D-galactitol with benzyl chloride in the presence of sodium hydride and methanol to yield 2,3,4,6-tetrakis-O-(benzyl)-D-galactitol", "Deprotection of the benzyl groups using hydrogenation with palladium on carbon in the presence of methanol to yield 2,3,4,6-tetrakis-O-(hydroxymethyl)-D-galactitol", "Protection of the hydroxyl groups with acetic anhydride and pyridine to yield 2,3,4,6-tetrakis-O-(acetoxymethyl)-D-galactitol", "Deprotection of the acetoxymethyl groups using methanol and tetrahydrofuran to yield 2,3,4,6-tetrakis-O-(phenylmethyl)-D-galactitol" ] } | |
CAS RN |
158570-84-4 |
Product Name |
2,3,4,6-Tetrakis-O-(phenylmethyl)-D-galactitol |
Molecular Formula |
C₃₄H₃₈O₆ |
Molecular Weight |
542.66 |
Origin of Product |
United States |
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